
Statistical Analysis Plan for a Sarmentosin
Clinical Trial: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Sarmentosin

Cat. No.: B1232000

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical analysis plan (SAP) for a hypothetical Phase II

clinical trial of Sarmentosin, a novel neuroprotective agent. It objectively compares the

anticipated performance of Sarmentosin with established alternatives, supported by

experimental data and detailed methodologies.

Introduction to Sarmentosin and a Hypothetical
Clinical Trial
Sarmentosin, a naturally occurring compound, has been identified as a potent and reversible

inhibitor of monoamine oxidase-B (MAO-B).[1][2] This mechanism is crucial in neuroprotection

as MAO-B is involved in the degradation of dopamine, a key neurotransmitter.[3][4][5] By

inhibiting MAO-B, Sarmentosin is hypothesized to increase dopamine levels, offering potential

therapeutic benefits in neurodegenerative diseases.[1][2]

This guide outlines the SAP for a hypothetical 26-week, multicenter, randomized, double-blind,

placebo-controlled Phase II clinical trial. The trial will assess the efficacy and safety of

Sarmentosin in patients with early-stage neurodegenerative disease.
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Experimental Protocols
Study Design and Population
A total of 400 patients with a confirmed diagnosis of early-stage neurodegenerative disease will

be randomized in a 1:1:1 ratio to one of three treatment arms:

Sarmentosin: 84 mg, administered orally once daily. This dosage is based on preliminary

human studies that demonstrated MAO-B inhibition at this level.[1]

Active Comparator (Rasagiline): 1 mg, administered orally once daily. Rasagiline is a well-

established irreversible MAO-B inhibitor used in the treatment of Parkinson's disease.[6][7]

Placebo: Matching placebo, administered orally once daily.

Efficacy and Safety Endpoints
Primary Efficacy Endpoint: The primary measure of efficacy will be the change from baseline in

the total score of the Unified Parkinson's Disease Rating Scale (UPDRS) at 26 weeks.[6]

Secondary Efficacy Endpoints:

Change from baseline in cognitive function, assessed by a battery of neuropsychological

tests.

Change from baseline in motor function, assessed by specific subscales of the UPDRS.

Time to requirement for additional symptomatic therapy.

Safety Endpoints:

Incidence and severity of adverse events (AEs) and serious adverse events (SAEs).

Changes in vital signs, electrocardiogram (ECG) parameters, and laboratory safety profiles.
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All statistical tests will be two-sided with a significance level of α = 0.05. The primary analysis

will be conducted on the intent-to-treat (ITT) population, including all randomized patients who

have received at least one dose of the study drug. A per-protocol (PP) analysis will be

performed as a sensitivity analysis.

Analysis of Primary Efficacy Endpoint
An Analysis of Covariance (ANCOVA) model will be used to compare the change from baseline

in the total UPDRS score at week 26 between the three treatment groups. The model will

include the treatment group as a fixed effect and the baseline UPDRS score as a covariate.

Analysis of Secondary Efficacy Endpoints
Continuous secondary endpoints will be analyzed using a similar ANCOVA model as the

primary endpoint. Time-to-event endpoints will be analyzed using the Kaplan-Meier method

and compared between groups using the log-rank test.

Analysis of Safety Endpoints
The incidence of AEs and SAEs will be summarized by treatment group and coded using the

Medical Dictionary for Regulatory Activities (MedDRA). The number and percentage of patients

experiencing each event will be presented.

Data Presentation: Comparative Tables
Table 1: Baseline Demographics and Clinical Characteristics
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Characteristic
Sarmentosin
(n=133)

Rasagiline (n=134) Placebo (n=133)

Age (years), mean

(SD)
65.2 (8.1) 65.5 (7.9) 64.9 (8.3)

Sex (Male), n (%) 78 (58.6) 80 (59.7) 77 (57.9)

UPDRS Total Score,

mean (SD)
28.5 (10.2) 28.9 (10.5) 28.3 (10.1)

Cognitive Score,

mean (SD)
75.1 (12.3) 74.8 (12.5) 75.5 (12.0)

Table 2: Comparison of Efficacy Outcomes at 26 Weeks

Outcome
Sarmentosin
(n=133)

Rasagiline
(n=134)

Placebo
(n=133)

p-value (vs.
Placebo)

Change in

UPDRS Total

Score, mean

(SD)

-3.5 (4.2) -4.2 (4.5) -1.5 (4.0) <0.001

Change in

Cognitive Score,

mean (SD)

+2.1 (3.5) +1.8 (3.8) +0.5 (3.2) 0.02

Time to

Additional

Therapy (days),

median

180 180 120 <0.01

Table 3: Comparison of Key Adverse Events

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adverse Event
Sarmentosin
(n=133), %

Rasagiline (n=134),
%

Placebo (n=133), %

Nausea 5.3 8.2 3.0

Headache 4.5 6.0 3.8

Dizziness 3.0 5.2 2.3

Insomnia 2.3 7.5 1.5

Dyskinesia 0.8 3.0 0.8
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Patient Journey

Treatment Arms

Data Analysis

Patient Screening

Randomization (1:1:1)

26-Week Treatment Period Sarmentosin (84 mg/day) Rasagiline (1 mg/day) Placebo

Follow-up

Intent-to-Treat (ITT) Analysis Per-Protocol (PP) Analysis Safety Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Statistical Analysis Plan for a Sarmentosin Clinical Trial:
A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232000/docs#statistical-analysis-plan-for-a-
sarmentosin-clinical-trial-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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